![molecular formula C16H22N6O B2632546 1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(m-tolyl)urea CAS No. 920420-40-2](/img/structure/B2632546.png)
1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(m-tolyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(m-tolyl)urea, also known as CTMU, is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has been shown to exhibit potent pharmacological activity and has been studied for its potential use in the treatment of various diseases.
Scientific Research Applications
Urea and Tetrazole Chemistry in Drug Design
Studies on compounds incorporating urea and tetrazole functionalities, similar to the specified compound, highlight their significance in medicinal chemistry and drug design. For instance, the synthesis of cyclic dipeptidyl ureas demonstrates the potential of such compounds in creating novel therapeutic agents (Sañudo et al., 2006). These findings underscore the role of urea derivatives in exploring new pharmacophores.
Structural Studies and Material Science
The crystal structure analysis of compounds featuring urea groups, such as sulfonylurea herbicides, provides insights into molecular interactions and stability, contributing to material science and molecular engineering (Jeon et al., 2015). Such studies are crucial for designing molecules with desired properties for specific applications.
Molecular Self-Assembly and Hydrogel Formation
Research on urea derivatives has also explored their role in molecular self-assembly and hydrogel formation, with applications ranging from drug delivery systems to materials science. The study by Lloyd and Steed (2011) on hydrogels formed by urea compounds exemplifies how variations in molecular structure affect the physical properties of the resulting materials, highlighting the versatility of urea derivatives in designing functional materials (Lloyd & Steed, 2011).
Antimicrobial and Antifilarial Agents
The antimicrobial and antifilarial potential of urea derivatives has been a subject of research, indicating their utility in developing new therapeutic agents. Shankar et al. (2017) synthesized novel urea derivatives with promising antimicrobial activity, suggesting the potential of such compounds in addressing drug-resistant infections (Shankar et al., 2017).
properties
IUPAC Name |
1-[(1-cyclohexyltetrazol-5-yl)methyl]-3-(3-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N6O/c1-12-6-5-7-13(10-12)18-16(23)17-11-15-19-20-21-22(15)14-8-3-2-4-9-14/h5-7,10,14H,2-4,8-9,11H2,1H3,(H2,17,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZRKBIFSZCZTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NCC2=NN=NN2C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-3-(m-tolyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.